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Compound of Interest

Compound Name: (2-methyl-2-phenylpropyl) acetate

Cat. No.: B098411 Get Quote

For Researchers, Scientists, and Drug Development Professionals

(2-methyl-2-phenylpropyl) acetate, also known as neophyl acetate, is a chemical

intermediate utilized in various industrial applications, including the synthesis of pharmaceutical

compounds like Fexofenadine.[1] While it plays a role in these processes, a comprehensive

and publicly available safety profile, including detailed toxicological and ecotoxicological data,

remains limited. This guide provides a thorough overview of the currently accessible safety

information for (2-methyl-2-phenylpropyl) acetate (CAS No. 18755-52-7), highlighting areas

where data is inconsistent or absent to ensure cautious and informed handling.

Physicochemical Properties
Understanding the physical and chemical characteristics of a substance is the first step in a

robust safety assessment. The following table summarizes the available data for (2-methyl-2-
phenylpropyl) acetate.
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Property Value Source

Molecular Formula C₁₂H₁₆O₂ [2][3][4]

Molecular Weight 192.25 g/mol [2][3][4]

Appearance Colorless to pale yellow liquid
ChemBK, JIGS Chemical

Limited

Density 0.998 g/cm³
ChemBK, NINGBO INNO

PHARMCHEM CO.,LTD.

Boiling Point 256.8 °C at 760 mmHg [5][6]

Flash Point 100.8 °C [5][6]

Vapor Pressure 0.0151 mmHg at 25°C [5][6]

Refractive Index 1.489
NINGBO INNO PHARMCHEM

CO.,LTD.

Solubility

Insoluble in water; Soluble in

organic solvents like ethanol

and acetone.

ChemBK, Scimplify

Hazard Identification and Classification
The classification of (2-methyl-2-phenylpropyl) acetate under the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS) is inconsistent across various

sources. This discrepancy underscores the need for careful handling and a conservative

approach to safety.

Some suppliers do not classify the substance as hazardous under standard use. However,

other sources provide a GHS07 "Warning" pictogram with the hazard statement H302: "Harmful

if swallowed".

GHS Classification Comparison
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Source GHS Pictogram Signal Word
Hazard
Statement(s)

Guidechem No data available No data available No data available

BLD Pharm
GHS07 (Exclamation

Mark)
Warning

H302: Harmful if

swallowed

ChemScene
GHS07 (Exclamation

Mark)
Warning

H302: Harmful if

swallowed

Due to these conflicting classifications, it is prudent to handle (2-methyl-2-phenylpropyl)
acetate as a substance that is potentially harmful if ingested.

Toxicological and Ecotoxicological Information
A critical gap in the safety profile of (2-methyl-2-phenylpropyl) acetate is the lack of publicly

available, detailed toxicological and ecotoxicological data. Extensive searches for information

such as LD50 (lethal dose, 50%) and LC50 (lethal concentration, 50%) values for oral, dermal,

and inhalation routes, as well as data on skin/eye irritation, sensitization, mutagenicity,

carcinogenicity, and reproductive toxicity, did not yield specific experimental results for this

compound.

Similarly, information regarding the environmental fate and effects of (2-methyl-2-
phenylpropyl) acetate, including its biodegradability, bioaccumulation potential, and toxicity to

aquatic life, is not readily available. No registration dossier was found in the ECHA (European

Chemicals Agency) database, nor was an OECD SIDS (Screening Information Dataset) report

available, which would typically provide such detailed information.

Experimental Protocols
Given the absence of published, detailed safety studies, specific experimental protocols for the

toxicological and ecotoxicological assessment of (2-methyl-2-phenylpropyl) acetate cannot

be provided. Standard OECD guidelines for testing of chemicals would be the recommended

starting point for any de novo evaluation of this substance.

Safe Handling and First Aid Measures
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In the absence of comprehensive safety data, a cautious approach to handling is essential. The

following recommendations are based on general principles for handling laboratory chemicals

with unknown long-term effects.

Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of

vapors.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles.

Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber).

Body Protection: Wear a laboratory coat.

General Hygiene:

Avoid contact with skin, eyes, and clothing.

Do not eat, drink, or smoke when using this product.

Wash hands thoroughly after handling.

First Aid Measures:
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Exposure Route First Aid Procedure

Ingestion

If swallowed, rinse mouth with water. Do NOT

induce vomiting. Call a physician or poison

control center immediately.

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.

Skin Contact

Immediately wash off with soap and plenty of

water. Remove contaminated clothing. If skin

irritation occurs, seek medical attention.

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.

Storage and Disposal
Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place. Keep away from

heat and sources of ignition.

Disposal:

Dispose of contents/container in accordance with local, regional, national, and international

regulations. Do not let the product enter drains.

Workflow for Handling Chemicals with Limited
Safety Data
The following diagram illustrates a recommended workflow when handling a chemical, such as

(2-methyl-2-phenylpropyl) acetate, for which comprehensive safety data is not available. This

workflow emphasizes a precautionary approach to minimize potential risks.
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Preparation Phase

Handling Phase

Post-Handling Phase

Review Available SDS
and Literature

Identify Data Gaps
(e.g., Toxicology, EcoTox)

Information is
Incomplete

Perform Risk Assessment
(Assume Higher Hazard)

Select Engineering Controls
(e.g., Fume Hood)

Select Appropriate PPE
(Gloves, Goggles, Lab Coat)

Follow Safe Handling
Procedures

Decontaminate Work Area
and Equipment

Dispose of Waste
According to Regulations

Document Procedures
and Observations
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Workflow for handling chemicals with incomplete safety data.
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In conclusion, while (2-methyl-2-phenylpropyl) acetate is used in industrial synthesis, the

publicly available safety information is not comprehensive. The conflicting GHS classifications

and the absence of detailed toxicological and ecotoxicological data necessitate a highly

cautious approach. Researchers, scientists, and drug development professionals should

handle this substance with appropriate engineering controls and personal protective

equipment, assuming a higher level of hazard than what might be indicated by limited data.

Further comprehensive safety testing of this compound would be beneficial for all users.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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